molecular formula C10H11N3O B7356262 (NE)-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine

(NE)-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine

Cat. No. B7356262
M. Wt: 189.21 g/mol
InChI Key: VKEHIUQPNRBYEL-YRNVUSSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydroxylamine derivative that has been synthesized through a unique method. The purpose of

Mechanism of Action

The mechanism of action of NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound also inhibits the activity of certain enzymes that are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in the metabolism of drugs and xenobiotics. Additionally, this compound has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has several advantages for lab experiments. This compound is stable and can be easily synthesized using a simple method. Additionally, this compound has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, there are also some limitations to using this compound in lab experiments. One of the main limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

For the study of this compound include further investigation of its mechanism of action, toxicity, and safety, as well as exploring its potential applications in other scientific fields.

Synthesis Methods

The synthesis of NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine involves the reaction of 1-ethylbenzimidazole with hydroxylamine hydrochloride in the presence of sodium bicarbonate. The reaction is carried out in ethanol at room temperature for several hours, and the resulting product is purified through recrystallization. This method has been found to be efficient and reliable for the synthesis of this compound.

Scientific Research Applications

NE-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo.

properties

IUPAC Name

(NE)-N-[(1-ethylbenzimidazol-2-yl)methylidene]hydroxylamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11N3O/c1-2-13-9-6-4-3-5-8(9)12-10(13)7-11-14/h3-7,14H,2H2,1H3/b11-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VKEHIUQPNRBYEL-YRNVUSSQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2N=C1C=NO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN1C2=CC=CC=C2N=C1/C=N/O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.